Win 66306

• Molecular Formula: C41H52N8O9
• Molecular Weight: 800.9 g/mol
• InChI: InChI=1S/C41H52N8O9/c1-22(2)11-12-24-16-25(13-14-31(24)50)37(54)36-40(57)45-19-32(51)46-29(17-26-18-42-28-9-6-5-8-27(26)28)41(58)49-15-7-10-30(49)38(55)43-20-33(52)47-35(23(3)4)39(56)44-21-34(53)48-36/h5-6,8-9,11,13-14,16,18,23,29-30,35-37,42,50,54H,7,10,12,15,17,19-21H2,1-4H3,(H,43,55)(H,44,56)(H,45,57)(H,46,51)(H,47,52)(H,48,53)/t29-,30-,35-,36-,37?/m0/s1
• InChIKey: BNPYZZVTLFIGQT-VUPYCZGQSA-N

WIN 66306 Compound Profile

WIN 66306 (CAS 151928-32-4) is a naturally derived cyclic heptapeptide neurokinin (NK) receptor antagonist, originally isolated from an Aspergillus flavipes fermentation broth at Sterling Winthrop Pharmaceuticals. It is characterized by the presence of a novel, non-proteinogenic amino acid, 3-prenyl-β-hydroxytyrosine, within its macrocyclic backbone. Pharmacologically, WIN 66306 functions as a dual antagonist at both the NK1 and NK2 receptor subtypes, binding competitively to human NK1 receptors with a reported inhibitor affinity constant (Ki) of 7–8 µM and to human NK2 receptors with a Ki of 3.8 µM. This compound served as the foundational scaffold for the semi-synthetic derivative 1b, which achieves sub-micromolar potency (Ki = 0.12 µM).

Natural cyclic heptapeptide from Aspergillus flavipes fermentation

Dual NK1/NK2 receptor antagonist study fit, reported micromolar affinity

Human-preferring species selectivity profile for human NK1 target engagement studies

• [1] Barrow CJ, Sedlock DM, Sun HH, Cooper R, Gillum AM. WIN 66306, a new neurokinin antagonist produced by an Aspergillus species: fermentation, isolation and physico-chemical properties. J Antibiot (Tokyo). 1994 Nov;47(11):1182-7. doi: 10.7164/antibiotics.47.1182. PMID: 7528191. View Source
• [2] Barrow CJ, Doleman MS, Bobko MA, et al. Structure determination, pharmacological evaluation, and structure-activity studies of a new cyclic peptide substance P antagonist containing the new amino acid 3-prenyl-β-hydroxytyrosine, isolated from Aspergillus flavipes. J Med Chem. 1994 Feb 4;37(3):356-63. doi: 10.1021/jm00029a007. PMID: 7508512. View Source

Why WIN 66306 Cannot Be Substituted

Neurokinin receptor antagonists exhibit substantial diversity in receptor subtype selectivity, species-specific binding affinity, and chemical scaffold class. WIN 66306 is distinct among NK antagonists because it combines a dual NK1/NK2 profile with a natural cyclic peptide scaffold containing the unique prenylated amino acid 3-prenyl-β-hydroxytyrosine, which has been demonstrated to be critical for biological activity. Unlike the more potent but non-peptide dual antagonist WIN 64821 (human NK1 Ki = 0.24 µM), WIN 66306 shows an inverted species selectivity (human NK1 preferred over rat NK1), a property not shared by co-produced analogs WIN 68577 and rosellichalasin. Generic substitution with other NK antagonists without accounting for these scaffold-dependent and species-dependent differences will compromise experimental reproducibility in systems where both NK1 and NK2 modulation or species-specific pharmacology is relevant.

Cyclic Peptide Scaffold

WIN 66306 contains 3-prenyl-β-hydroxytyrosine; non-peptide antagonists lack this backbone, altering conjugation potential and metabolic profile.

Species Selectivity

Inverted human/rat preference compared to co-produced analogs; substitution may shift species-relevant pharmacology.

Dual Receptor Activity

Simultaneous NK1/NK2 blockade; selective NK1 antagonists cannot reproduce dual-pathway modulation in tissues.

Potency Context

Micromolar affinity differs from sub-micromolar non-peptide tools; experimental concentrations must match scaffold-specific pharmacology.

• [1] Barrow CJ, Sedlock DM, Sun HH, Cooper R, Gillum AM. WIN 66306, a new neurokinin antagonist produced by an Aspergillus species: fermentation, isolation and physico-chemical properties. J Antibiot (Tokyo). 1994 Nov;47(11):1182-7. doi: 10.7164/antibiotics.47.1182. PMID: 7528191. View Source
• [2] Barrow CJ, Doleman MS, Bobko MA, et al. Structure determination, pharmacological evaluation, and structure-activity studies of a new cyclic peptide substance P antagonist containing the new amino acid 3-prenyl-β-hydroxytyrosine, isolated from Aspergillus flavipes. J Med Chem. 1994 Feb 4;37(3):356-63. doi: 10.1021/jm00029a007. PMID: 7508512. View Source
• [3] Oleynek JJ, Sedlock DM, Barrow CJ, Appell KC, Casiano F, Haycock D, Ward SJ, Kaplita P, Gillum AM. WIN 64821, a novel neurokinin antagonist produced by an Aspergillus sp. II. Biological activity. J Antibiot (Tokyo). 1994 Apr;47(4):399-410. doi: 10.7164/antibiotics.47.399. PMID: 7515038. View Source

WIN 66306 Differentiation Evidence

Dual NK1/NK2 Antagonism Profile

WIN 66306 binds to both human NK1 and NK2 receptors with measurable Ki values, enabling simultaneous blockade of both tachykinin pathways in a single compound. In contrast, the NK1-selective antagonist FK888 is reported to be >1000-fold selective for NK1 over NK2. This dual activity allows WIN 66306 to be used as a single-agent tool for dissecting systems where both NK1 and NK2 receptors contribute to the physiological response, without the confounding pharmacokinetics of two separate antagonists.

Dual NK1/NK2 Profile

Cross-study comparable

WIN 66306: NK2/NK1 Ki ratio ~0.48 (human NK1 Ki 8 µM; NK2 Ki 3.8 µM). FK888: >1000-fold NK1 selective.

Supports dual pathway research fit; single-agent blockade of both NK1 and NK2.

Reported radioligand binding context; data to verify across assay platforms.

Evidence Dimension	Receptor binding affinity (Ki) at human NK1 and NK2 receptors
Target Compound Data	WIN 66306: Human NK1 Ki = 8 ± 4 µM; Human NK2 Ki = 3.8 µM
Comparator Or Baseline	FK888: NK1 selective, >1000-fold selectivity over NK2 (exact Ki not directly comparable due to different assay systems)
Quantified Difference	WIN 66306 exhibits NK2/NK1 Ki ratio ~0.48, whereas FK888 shows NK2/NK1 ratio >1000. WIN 66306 is functionally dual; FK888 is functionally NK1-selective.
Conditions	Radioligand competition binding assays using [³H]substance P (NK1) and [¹²⁵I]NKA (NK2) on human recombinant or tissue-derived receptors.

Why This Matters

For researchers modeling pathologies where both substance P (NK1) and neurokinin A (NK2) signaling are implicated—such as neurogenic inflammation or airway hyperresponsiveness—WIN 66306 provides a single-agent dual blockade tool that avoids the need for multi-drug combinations and their associated solubility, toxicity, and dosing schedule complexities.

• [1] Barrow CJ, Doleman MS, Bobko MA, et al. Structure determination, pharmacological evaluation, and structure-activity studies of a new cyclic peptide substance P antagonist containing the new amino acid 3-prenyl-β-hydroxytyrosine, isolated from Aspergillus flavipes. J Med Chem. 1994 Feb 4;37(3):356-63. doi: 10.1021/jm00029a007. PMID: 7508512. View Source
• [2] Fujii T, Murai M, Morimoto H, Maeda Y, Yamaoka M, Hagiwara D, Miyake H, Ikari N, Matsuo M. Pharmacological profile of a high affinity dipeptide NK1 receptor antagonist, FK888. Br J Pharmacol. 1992 Nov;107(3):785-9. doi: 10.1111/j.1476-5381.1992.tb14525.x. PMID: 1335342. View Source

Inverted Species Selectivity: Human vs. Rat NK1

In the same fermentation that produces WIN 66306 (1a), the related cyclic peptides WIN 68577 (2) and rosellichalasin (3) were co-isolated. Both 2 and 3 were more active at the rat NK1 receptor than at the human NK1 receptor. In contrast, WIN 66306 (1a) showed the opposite selectivity: it was more active at the human NK1 receptor (Ki = 7 µM) than at the rat NK1 receptor. This inverted species selectivity profile is a critical differentiator for researchers requiring human-relevant pharmacology.

Inverted Species Selectivity

Direct head-to-head

WIN 66306 prefers human NK1 over rat; co-produced analogs (WIN 68577, rosellichalasin) prefer rat NK1.

Human-relevant pharmacology context; distinct from rat-preferring congeners.

Qualitatively opposite selectivity; exact rat Ki not reported for comparators.

Evidence Dimension	Species selectivity: human NK1 vs. rat NK1 binding affinity
Target Compound Data	WIN 66306 (1a): More active at human NK1; Ki (human) = 7 µM
Comparator Or Baseline	WIN 68577 (2) and rosellichalasin (3): More active at rat NK1 than human NK1
Quantified Difference	Qualitatively opposite species selectivity direction. Exact rat Ki values for 2 and 3 are not reported in the abstract, but the paper states they were 'more active in the rat NK1 than in the human NK1 receptor binding assay.'
Conditions	Competition binding assays using [³H]substance P on membrane preparations from human and rat tissues expressing NK1 receptors.

Why This Matters

For translational research programs that require a natural product NK antagonist with preferential activity at the human receptor, WIN 66306 is the appropriate choice among this co-produced compound family. The inverted selectivity eliminates the need to test multiple congeners and reduces the risk of selecting a rat-preferring compound for human target validation studies.

• [1] Barrow CJ, Sedlock DM, Sun HH, Cooper R, Gillum AM. WIN 66306, a new neurokinin antagonist produced by an Aspergillus species: fermentation, isolation and physico-chemical properties. J Antibiot (Tokyo). 1994 Nov;47(11):1182-7. doi: 10.7164/antibiotics.47.1182. PMID: 7528191. View Source

Cyclic Peptide vs. Non-Peptide Scaffolds

WIN 66306 is a cyclic heptapeptide containing 3-prenyl-β-hydroxytyrosine, a unique non-proteinogenic amino acid not found in any other known NK antagonist scaffold. Structure-activity relationship (SAR) studies demonstrated that this prenylated tyrosine moiety is critical for biological potency. In contrast, the more potent non-peptide antagonist WIN 64821 (human NK1 Ki = 0.24 µM, NK2 Ki = 0.26 µM) is a diketopiperazine-type natural product lacking a peptide backbone. The peptide scaffold of WIN 66306 provides distinct physicochemical properties, metabolic stability challenges, and synthetic tractability compared to non-peptide chemotypes.

Peptide vs. Non-Peptide Scaffold

Class-level inference

WIN 66306: cyclic heptapeptide (MW ~800 Da). WIN 64821: non-peptide diketopiperazine, ~33-fold more potent at NK1.

Peptide scaffold enables bioconjugation; potency context differs.

Metabolic stability and solubility profiles may vary; requires validation.

Evidence Dimension	Chemical scaffold class and molecular weight
Target Compound Data	WIN 66306: Cyclic heptapeptide, MW 800.9 Da, contains 3-prenyl-β-hydroxytyrosine
Comparator Or Baseline	WIN 64821: Non-peptide diketopiperazine, MW ~450 Da (approximate)
Quantified Difference	Scaffold class difference (cyclic peptide vs. non-peptide). Potency difference: WIN 66306 NK1 Ki ≈ 8 µM; WIN 64821 NK1 Ki ≈ 0.24 µM, making WIN 64821 ~33-fold more potent at NK1. However, the peptide backbone of WIN 66306 offers distinct synthetic derivatization possibilities via standard peptide chemistry.
Conditions	Structural elucidation by NMR and mass spectrometry; potency comparison via radioligand binding assays on human NK1 receptors.

Why This Matters

Users seeking a peptide-based NK antagonist for conjugation, fluorescent labeling, or incorporation into peptide libraries will find WIN 66306's macrocyclic peptide scaffold synthetically accessible. Non-peptide antagonists like WIN 64821, while more potent, lack the amide bond framework that enables facile solid-phase derivatization and bioconjugation strategies.

• [1] Barrow CJ, Doleman MS, Bobko MA, et al. Structure determination, pharmacological evaluation, and structure-activity studies of a new cyclic peptide substance P antagonist containing the new amino acid 3-prenyl-β-hydroxytyrosine, isolated from Aspergillus flavipes. J Med Chem. 1994 Feb 4;37(3):356-63. doi: 10.1021/jm00029a007. PMID: 7508512. View Source
• [2] Oleynek JJ, Sedlock DM, Barrow CJ, Appell KC, Casiano F, Haycock D, Ward SJ, Kaplita P, Gillum AM. WIN 64821, a novel neurokinin antagonist produced by an Aspergillus sp. II. Biological activity. J Antibiot (Tokyo). 1994 Apr;47(4):399-410. doi: 10.7164/antibiotics.47.399. PMID: 7515038. View Source

Parent Scaffold for Potency Optimization

Methylation of WIN 66306 (1a) yields the monomethyl derivative 1b, which demonstrated a 67-fold improvement in NK1 binding affinity: Ki = 0.12 ± 0.03 µM for 1b vs. Ki = 8 ± 4 µM for 1a. This dramatic potency gain confirms that WIN 66306 serves as a productive starting scaffold for medicinal chemistry optimization, with a single chemical modification producing a competitive antagonist with sub-micromolar affinity. No equivalent simple derivatization yielding such a potency jump has been reported for the co-produced analogs WIN 68577 or rosellichalasin.

Parent for Optimization

Direct head-to-head

Methylated derivative 1b: NK1 Ki 0.12 µM, 67-fold more potent than WIN 66306 (Ki 8 µM).

Scaffold amenable to potency improvement; supports SAR campaign fit.

Single methylation step; further derivatization under investigation.

Evidence Dimension	Human NK1 receptor binding affinity (Ki)
Target Compound Data	WIN 66306 (1a): Ki = 8 ± 4 µM
Comparator Or Baseline	Monomethyl derivative 1b: Ki = 0.12 ± 0.03 µM
Quantified Difference	1b is 67-fold more potent than 1a at the human NK1 receptor. Both are competitive antagonists to substance P.
Conditions	Radioligand competition binding assay using [³H]substance P on human NK1 receptors.

Why This Matters

For drug discovery programs, WIN 66306 offers a validated starting point for SAR exploration. The availability of the 67-fold more potent methyl derivative 1b demonstrates that the scaffold is amenable to potency optimization via straightforward chemical modification, making WIN 66306 a strategically valuable procurement choice for medicinal chemistry campaigns targeting NK1/NK2 receptors.

• [1] Barrow CJ, Doleman MS, Bobko MA, et al. Structure determination, pharmacological evaluation, and structure-activity studies of a new cyclic peptide substance P antagonist containing the new amino acid 3-prenyl-β-hydroxytyrosine, isolated from Aspergillus flavipes. J Med Chem. 1994 Feb 4;37(3):356-63. doi: 10.1021/jm00029a007. PMID: 7508512. View Source

Functional Antagonism in Smooth Muscle

WIN 66306 inhibits contractions induced by substance P in isolated guinea pig ileum in a concentration-dependent manner, demonstrating functional NK1 receptor antagonism at the tissue level. While the more potent non-peptide antagonist WIN 64821 has been characterized in the same assay with a pA2 of 6.6, WIN 66306's functional data confirm its ability to translate receptor binding into a physiological effect, albeit without a reported pA2 value in the available literature. The peptide nature of WIN 66306 may confer different tissue penetration and washout kinetics compared to non-peptide antagonists, a property requiring empirical verification.

Smooth Muscle Function

Cross-study comparable

WIN 66306 inhibits substance P contractions in guinea pig ileum. WIN 64821: pA2 6.6.

Functional antagonist at tissue level; supports ex vivo pharmacology use.

Quantified pA2 not published for WIN 66306; tissue kinetics require verification.

Evidence Dimension	Functional antagonism of substance P-induced contraction in guinea pig ileum
Target Compound Data	WIN 66306: Concentration-dependent inhibition of substance P-induced contractions in isolated guinea pig ileum (exact IC50 or pA2 not reported in accessible sources)
Comparator Or Baseline	WIN 64821: pA2 = 6.6 (competitive antagonist) in the same tissue preparation
Quantified Difference	Qualitative confirmation of functional antagonism for both compounds. WIN 64821 has a quantified pA2 value; WIN 66306 lacks a published pA2 in publicly available data, limiting precise quantitative comparison.
Conditions	Isolated guinea pig ileum longitudinal muscle preparations, substance P as agonist, organ bath experiments.

Why This Matters

The functional activity in a classical smooth muscle bioassay confirms that WIN 66306 is not merely a binding ligand but a functional antagonist. For laboratories using ex vivo tissue pharmacology as a screening platform, WIN 66306 provides a peptide-based tool compound that complements non-peptide reference standards, enabling scaffold-class comparisons in the same assay system.

• [1] Oleynek JJ, Sedlock DM, Barrow CJ, Appell KC, Casiano F, Haycock D, Ward SJ, Kaplita P, Gillum AM. WIN 64821, a novel neurokinin antagonist produced by an Aspergillus sp. II. Biological activity. J Antibiot (Tokyo). 1994 Apr;47(4):399-410. doi: 10.7164/antibiotics.47.399. PMID: 7515038. View Source

Dual NK1/NK2 Profile: Natural vs. Semi-Synthetic

Both WIN 66306 and FK224 (tetrahydro-WS9326A) are dual NK1/NK2 antagonists. However, FK224 is a semi-synthetic derivative of the natural product WS9326A and exhibits substantially higher potency (NK1 pIC50 ≈ 8.3, corresponding to IC50 ≈ 5 nM). WIN 66306, with micromolar potency (NK1 Ki = 7–8 µM), is approximately three orders of magnitude less potent. Despite this potency gap, WIN 66306 retains value as an unmodified natural product scaffold that contains a unique prenylated amino acid, whereas FK224's chemical modifications remove it from the natural product space.

Natural vs. Semi-Synthetic

Cross-study comparable

FK224 (semi-synthetic) NK1 IC50 ~5 nM; WIN 66306 NK1 Ki 7–8 µM, ~1400-fold less potent.

Unmodified natural product scaffold; potency gap highlights research niche.

Select WIN 66306 for derivatization or when moderate affinity is desired.

Evidence Dimension	Human NK1 receptor potency: Ki (WIN 66306) vs. pIC50 (FK224)
Target Compound Data	WIN 66306: NK1 Ki = 7–8 µM (7000–8000 nM)
Comparator Or Baseline	FK224: NK1 pIC50 = 8.3 (IC50 ≈ 5 nM)
Quantified Difference	FK224 is approximately 1400- to 1600-fold more potent than WIN 66306 at human NK1 receptors. However, FK224 is a semi-synthetic molecule, while WIN 66306 is an unmodified fermentation product.
Conditions	WIN 66306: [³H]substance P competition binding; FK224: pIC50 from GtoPdb, assay details in J Pharmacol Exp Ther (1992) 262:398-402.

Why This Matters

For research applications where high potency is the primary selection criterion, FK224 or other sub-nanomolar antagonists would be preferred. WIN 66306 is selected when the experimental objective requires an unmodified natural product, a peptide scaffold for further derivatization, or a tool with moderate affinity suitable for competition studies where complete receptor blockade is undesirable.

• [1] Barrow CJ, Sedlock DM, Sun HH, Cooper R, Gillum AM. WIN 66306, a new neurokinin antagonist produced by an Aspergillus species: fermentation, isolation and physico-chemical properties. J Antibiot (Tokyo). 1994 Nov;47(11):1182-7. doi: 10.7164/antibiotics.47.1182. PMID: 7528191. View Source
• [2] Barrow CJ, Doleman MS, Bobko MA, et al. Structure determination, pharmacological evaluation, and structure-activity studies of a new cyclic peptide substance P antagonist containing the new amino acid 3-prenyl-β-hydroxytyrosine, isolated from Aspergillus flavipes. J Med Chem. 1994 Feb 4;37(3):356-63. doi: 10.1021/jm00029a007. PMID: 7508512. View Source
• [3] GuidetoPharmacology (GtoPdb). FK 224 Ligand Activity Charts. NK1 receptor pIC50 = 8.3, based on data from J Pharmacol Exp Ther (1992) 262:398-402. PMID: 1378096. View Source

WIN 66306 Application Scenarios

Species-Selective Pharmacological Profiling

In experimental paradigms requiring a natural product NK1 antagonist that preferentially binds human over rodent receptors, WIN 66306 is uniquely suitable among the co-produced SC230 metabolites. Unlike WIN 68577 and rosellichalasin, which favor rat NK1, WIN 66306 provides human-relevant pharmacology, reducing translational discrepancies in target validation studies. This application is relevant for in vitro binding studies on human NK1-expressing cell lines where species-matched pharmacology is critical.

Medicinal Chemistry Starting Point for NK Antagonists

WIN 66306 serves as a validated parent compound for structure-activity relationship (SAR) campaigns targeting dual NK1/NK2 receptors. The demonstrated 67-fold potency gain achieved by a single methylation step (1a → 1b, Ki 8 µM → 0.12 µM) confirms the scaffold's amenability to potency optimization. Procurement of WIN 66306 enables medicinal chemistry groups to explore further derivatization at the 3-prenyl-β-hydroxytyrosine moiety, which SAR studies have established as critical for biological activity.

Peptide-Based Bioconjugation and Probe Development

As a cyclic heptapeptide with standard amide bonds, WIN 66306 offers a scaffold compatible with solid-phase peptide chemistry for fluorescent labeling, biotinylation, or affinity matrix construction. This contrasts with non-peptide NK antagonists like WIN 64821, which lack the amide framework required for facile on-resin modification. Researchers developing NK receptor-targeted imaging probes or pull-down reagents can utilize WIN 66306 as a synthetically tractable starting material.

Dual NK1/NK2 Blockade in Isolated Tissue

For ex vivo organ bath experiments requiring simultaneous inhibition of both substance P (NK1) and neurokinin A (NK2) signaling, WIN 66306 provides a single-agent solution. Its demonstrated concentration-dependent inhibition of substance P-induced contractions in guinea pig ileum confirms functional efficacy at the tissue level. This application is particularly relevant for studies of neurogenic inflammation in airway, gastrointestinal, or vascular smooth muscle preparations where both tachykinin pathways are activated.

Application

Selection Property

Validation Focus

Human NK1 receptor binding studies

Human-preferring species selectivity

Binding affinity in human recombinant cell lines

NK1/NK2 SAR derivatization

Scaffold with reported methylation-optimized potency gain

Potency shift and selectivity after chemical modification

Fluorescent probe / affinity matrix synthesis

Cyclic peptide amenable to solid-phase conjugation

Retention of receptor binding post-labeling

Ex vivo neurokinin pathway studies in smooth muscle

Single-agent dual NK1/NK2 blockade

Functional antagonism in tissue preparations

• [1] Barrow CJ, Sedlock DM, Sun HH, Cooper R, Gillum AM. WIN 66306, a new neurokinin antagonist produced by an Aspergillus species: fermentation, isolation and physico-chemical properties. J Antibiot (Tokyo). 1994 Nov;47(11):1182-7. doi: 10.7164/antibiotics.47.1182. PMID: 7528191. View Source
• [2] Barrow CJ, Doleman MS, Bobko MA, et al. Structure determination, pharmacological evaluation, and structure-activity studies of a new cyclic peptide substance P antagonist containing the new amino acid 3-prenyl-β-hydroxytyrosine, isolated from Aspergillus flavipes. J Med Chem. 1994 Feb 4;37(3):356-63. doi: 10.1021/jm00029a007. PMID: 7508512. View Source
• [3] Oleynek JJ, Sedlock DM, Barrow CJ, Appell KC, Casiano F, Haycock D, Ward SJ, Kaplita P, Gillum AM. WIN 64821, a novel neurokinin antagonist produced by an Aspergillus sp. II. Biological activity. J Antibiot (Tokyo). 1994 Apr;47(4):399-410. doi: 10.7164/antibiotics.47.399. PMID: 7515038. View Source